Cas no 63034-29-7 (Hexacosyl (E)-ferulate)

• Product Name: Hexacosyl (E)-ferulate
• CAS No: 63034-29-7
• MF: C₃₆H₆₂O₄
• MW: 558.875092029572
• CID: 837480
• PubChem ID: 5318033
• Update Time: 2025-10-30

Hexacosyl (E)-ferulate Chemical and Physical Properties

Names and Identifiers

• Hexacosyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• Hexacosyl (E)-ferulate
• Hexacosyl (2E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
• hexacosanyl ferulate
• Hexacosyl ferulate
• hexacosyl trans-ferulate
• AKOS022184636
• HY-N4046
• Hexacosyl(E)-ferulate
• hexacosyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• hexacosylferulate
• FS-8903
• Hexacosyl trans-ferulate; n-Hexacosyl trans-ferulate; n-Hexacosyl trans-ferulate
• hexacosyl (E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoate
• CS-0024525
• 63034-29-7
• n-Hexacosyl trans-ferulate
• [ "" ]
• DA-64124

• Inchi： 1S/C36H62O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-31-40-36(38)30-28-33-27-29-34(37)35(32-33)39-2/h27-30,32,37H,3-26,31H2,1-2H3/b30-28+
• InChI Key： LMNZEDXMWAJKBB-SJCQXOIGSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)CCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 558.46500
• Monoisotopic Mass: 558.46481045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 29
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.701
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 638.7±40.0 °C at 760 mmHg
• Flash Point: 184.1±20.8 °C
• PSA: 55.76000
• LogP: 11.33950
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Hexacosyl (E)-ferulate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on Hexacosyl (E)-ferulate

Exploring Hexacosyl (E)-ferulate (CAS No. 63034-29-7): A Versatile Ester with Multidisciplinary Applications

In the realm of bioactive esters, Hexacosyl (E)-ferulate (CAS No. 63034-29-7) stands out as a structurally unique compound with promising applications in cosmetics, pharmaceuticals, and functional materials. This long-chain ferulic acid derivative combines the antioxidant properties of ferulic acid with the lipophilic characteristics of a hexacosyl group, making it a subject of growing interest among researchers and industry professionals.

The molecular structure of Hexacosyl (E)-ferulate features a ferulic acid moiety esterified with a 26-carbon aliphatic chain. This configuration enhances its stability and bioavailability compared to free ferulic acid, addressing a common challenge in cosmetic formulations and nutraceutical delivery systems. Recent studies highlight its superior skin permeation and prolonged activity, making it particularly valuable in anti-aging skincare products.

Current research trends focus on the synergistic effects of Hexacosyl (E)-ferulate with other antioxidants like vitamin E and resveratrol. This aligns with consumer demand for multi-functional skincare ingredients that target oxidative stress, UV damage, and inflammation simultaneously. The compound's ability to stabilize other active ingredients in formulations has positioned it as a valuable formulation enhancer in premium cosmetic products.

In pharmaceutical applications, the extended-release profile of Hexacosyl (E)-ferulate shows promise for developing novel drug delivery systems. Its amphiphilic nature allows for improved solubility of poorly water-soluble drugs, addressing a critical challenge in oral bioavailability enhancement. Researchers are particularly interested in its potential for neuroprotective formulations, given ferulic acid's documented effects on cognitive health.

The food industry has begun exploring Hexacosyl (E)-ferulate as a natural preservative alternative to synthetic antioxidants. Its GRAS (Generally Recognized As Safe) potential and ability to inhibit lipid oxidation make it suitable for fortifying edible oils and functional foods. This application responds to the growing consumer preference for clean-label ingredients in food products.

From a sustainability perspective, the production of Hexacosyl (E)-ferulate from plant-derived precursors aligns with the green chemistry movement. Recent advances in enzymatic esterification techniques have improved the yield and purity of this compound while reducing environmental impact. These developments address the increasing demand for eco-friendly production methods in the specialty chemicals sector.

Quality control of Hexacosyl (E)-ferulate presents unique analytical challenges due to its high molecular weight and lipophilic character. Modern techniques like UHPLC-MS and NMR spectroscopy have proven essential for characterizing this compound and ensuring batch-to-batch consistency. These analytical advancements support the compound's adoption in regulated industries where quality assurance is paramount.

The commercial availability of Hexacosyl (E)-ferulate has expanded significantly in recent years, driven by its diverse applications. Suppliers now offer various purity grades tailored to different industries, from 90% technical grade for material science applications to 98+% pharmaceutical grade for drug development. This market differentiation reflects the compound's growing importance across multiple sectors.

Future research directions for Hexacosyl (E)-ferulate include exploring its potential in advanced material science applications. Preliminary studies suggest it could serve as a building block for biodegradable polymers or as a modifier for surface properties in specialty coatings. These innovative applications could open new markets for this versatile compound beyond its current uses.

For formulation scientists working with Hexacosyl (E)-ferulate, understanding its solubility parameters and phase behavior is crucial for optimal performance. The compound demonstrates unique solubility characteristics in various solvent systems, requiring specific formulation strategies to maximize its efficacy in final products. These technical considerations are becoming increasingly important as more companies incorporate this ingredient into their product lines.

Regulatory status remains a key consideration for Hexacosyl (E)-ferulate adoption across different regions. While generally regarded as safe for topical use, documentation requirements vary by application and jurisdiction. Companies considering this ingredient should conduct thorough regulatory due diligence to ensure compliance with local regulations, particularly for cosmetic claims substantiation and food contact applications.

The growing body of scientific literature on Hexacosyl (E)-ferulate continues to reveal new potential applications and mechanisms of action. Recent publications have explored its effects on cellular signaling pathways and interactions with biological membranes, providing deeper insights into its mode of action. This expanding knowledge base supports more targeted and effective use of the compound across various industries.

In conclusion, Hexacosyl (E)-ferulate (CAS No. 63034-29-7) represents a fascinating intersection of natural product chemistry and modern formulation science. Its unique properties address several current industry challenges, from the need for more effective antioxidants to the demand for sustainable ingredients. As research continues to uncover new applications and optimized formulations, this compound is poised to play an increasingly important role in multiple sectors, offering innovative solutions to formulation challenges while meeting consumer demands for effective, natural-derived ingredients.